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Compound of Interest

Compound Name: W-84 dibromide

Cat. No.: B1662561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
W-84 dibromide is a potent allosteric modulator of M2 muscarinic acetylcholine receptors

(mAChRs).[1][2][3] It functions as a non-competitive antagonist with the unique property of

stabilizing cholinergic antagonist-receptor complexes.[1] This mechanism of action makes it a

significant research tool, particularly in studies involving the cholinergic system and its

modulation. A primary application of W-84 dibromide is its ability to enhance the protective

effects of atropine against organophosphate poisoning.[4][5] These notes provide detailed

protocols for the preparation of W-84 dibromide stock solutions and its application in relevant

experimental settings.

Chemical and Physical Properties
A summary of the key chemical and physical properties of W-84 dibromide is presented in the

table below. This information is crucial for accurate stock solution preparation and experimental

design.
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Property Value

Chemical Name
Hexamethylene-bis-[dimethyl-(3-

phthalimidopropyl)ammonium]dibromide[3][5]

Synonyms HDMPPA[1]

Molecular Formula C₃₂H₄₄Br₂N₄O₄[3][4]

Molecular Weight 708.52 g/mol [1][6]

CAS Number 21093-51-6[3][4]

Appearance White to off-white solid[1][6]

Stock Solution Preparation
Accurate preparation of stock solutions is the first step in ensuring reproducible experimental

results. The solubility of W-84 dibromide has been reported in several solvents.

Solubility Data
Solvent Concentration Notes

DMSO Up to 10 mM[4]

Use fresh, anhydrous DMSO

as the compound is

hygroscopic.[1] Sonication or

warming to 60°C may be

required to fully dissolve the

compound.[1]

DMSO
6.25 mg/mL (approx. 8.82 mM)

[1]
-

DMSO 3 mg/mL (approx. 4.23 mM)[7] -

Water
3.03 mg/mL (approx. 4.28 mM)

[1]

Requires sonication and

warming to 60°C to dissolve.[1]

If using water, the final working

solution should be sterilized by

filtration through a 0.22 µm

filter.[1]
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Protocol for Preparing a 10 mM DMSO Stock Solution
Materials:

W-84 dibromide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vial

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Determine the required mass: Calculate the mass of W-84 dibromide needed to prepare the

desired volume of a 10 mM stock solution using the following formula: Mass (mg) = 10

mmol/L * Volume (L) * 708.52 g/mol * 1000 mg/g For example, to prepare 1 mL of a 10 mM

stock solution, you would need 7.0852 mg of W-84 dibromide.

Weigh the compound: Carefully weigh the calculated amount of W-84 dibromide powder

using an analytical balance and transfer it to a sterile vial.

Add solvent: Add the desired volume of anhydrous DMSO to the vial containing the W-84
dibromide powder.

Dissolve the compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, briefly warm the solution in a water bath set to no higher

than 60°C or sonicate until the solution is clear.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]
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Experimental Protocols
W-84 dibromide's primary application is as an allosteric modulator of M2 muscarinic receptors.

Below is a generalized workflow for an in vitro experiment to assess its efficacy in protecting

cells from an organophosphate challenge, in combination with atropine.

Experimental Workflow: In Vitro Protection Assay
Against Organophosphate-Induced Cytotoxicity
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Preparation

Treatment

Assay

Seed cells expressing M2 receptors
(e.g., CHO-M2 cells)

in a 96-well plate

Pre-treat cells with:
- Vehicle control

- W-84 dibromide alone
- Atropine alone

- W-84 dibromide + Atropine

Prepare working solutions of:
- W-84 dibromide

- Atropine
- Organophosphate (e.g., paraoxon)

Incubate for a defined period
(e.g., 30 minutes)

Challenge cells with the
organophosphate compound

Incubate for a further period
(e.g., 24 hours)

Assess cell viability using
a standard method

(e.g., MTT, LDH assay)

Analyze data to determine the
protective effect of the treatments

Click to download full resolution via product page

Caption: Workflow for an in vitro organophosphate protection assay.
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Signaling Pathway
W-84 dibromide exerts its effects by modulating the M2 muscarinic acetylcholine receptor,

which is a G-protein coupled receptor (GPCR). The M2 receptor primarily couples to the Gαi

subunit of the heterotrimeric G-protein.

M2 Muscarinic Receptor Signaling Pathway
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Caption: Simplified M2 muscarinic receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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